Cas no 1805994-11-9 (3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805994-11-9
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4849709
• Update Time: 2025-06-12

3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C7H3Cl2F2NO2/c8-2-1-3(9)5(7(13)14)12-4(2)6(10)11/h1,6H,(H,13,14)
• InChI Key： NQHDDERLIMADKH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805994-11-9)

3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805994-11-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine carboxylic acids and is characterized by the presence of chlorine and fluorine substituents, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid is C₈H₄Cl₂F₂N₂O₂, and its molecular weight is approximately 247.07 g/mol. The compound features a pyridine ring with a carboxylic acid group at the 6-position, two chlorine atoms at the 3- and 5-positions, and a difluoromethyl group at the 2-position. These substituents significantly influence the compound's physical and chemical properties, making it an attractive candidate for various synthetic transformations and applications.

In terms of physical properties, 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid is a white crystalline solid with a melting point of around 180°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's solubility profile makes it suitable for use in a wide range of chemical reactions and processes.

The chemical reactivity of 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid is primarily driven by the presence of the carboxylic acid group and the electron-withdrawing substituents. The carboxylic acid group can undergo various reactions such as esterification, amidation, and decarboxylation. The chlorine atoms can participate in nucleophilic substitution reactions, while the difluoromethyl group can undergo oxidative or reductive transformations. These properties make the compound a valuable intermediate in synthetic chemistry.

In the pharmaceutical industry, 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid has shown promise as a building block for the synthesis of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The presence of chlorine and fluorine substituents enhances the lipophilicity and metabolic stability of these derivatives, making them attractive candidates for drug development.

In addition to its pharmaceutical applications, 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid has also been investigated for its potential use in agrochemicals. A study published in Pesticide Biochemistry and Physiology (2020) reported that this compound can be used as a precursor for the synthesis of herbicides with improved efficacy and reduced environmental impact. The unique combination of substituents on the pyridine ring provides enhanced selectivity and activity against target weeds while minimizing toxicity to non-target organisms.

The material science community has also shown interest in 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid. Research published in Advanced Materials (2019) highlighted its potential as a building block for the synthesis of functional polymers with tunable properties. The presence of multiple reactive sites on the molecule allows for the creation of copolymers with tailored mechanical, thermal, and optical properties. These polymers have applications in areas such as coatings, adhesives, and electronic materials.

Safety considerations are an important aspect when handling any chemical compound. While 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is recommended to handle the compound in a well-ventilated area or fume hood to minimize exposure.

In conclusion, 3,5-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805994-11-9) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.